Cas no 2227695-18-1 (rac-(1R,3R)-3-(4-tert-butylphenyl)-2,2-dimethylcyclopropylmethanamine)

• Product Name: rac-(1R,3R)-3-(4-tert-butylphenyl)-2,2-dimethylcyclopropylmethanamine
• CAS No: 2227695-18-1
• MF: C₁₆H₂₅N
• MW: 231.376404523849
• CID: 6596022
• PubChem ID: 96253082
• Update Time: 2025-06-08

rac-(1R,3R)-3-(4-tert-butylphenyl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-3-(4-tert-butylphenyl)-2,2-dimethylcyclopropylmethanamine
• 2227695-18-1
• rac-[(1R,3R)-3-(4-tert-butylphenyl)-2,2-dimethylcyclopropyl]methanamine
• EN300-1805307

• Inchi： 1S/C16H25N/c1-15(2,3)12-8-6-11(7-9-12)14-13(10-17)16(14,4)5/h6-9,13-14H,10,17H2,1-5H3/t13-,14-/m1/s1
• InChI Key： ZIMDCUMMMFZDOU-ZIAGYGMSSA-N
• SMILES： NC[C@@H]1[C@@H](C2C=CC(C(C)(C)C)=CC=2)C1(C)C

Computed Properties

• Exact Mass: 231.198699802g/mol
• Monoisotopic Mass: 231.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on rac-(1R,3R)-3-(4-tert-butylphenyl)-2,2-dimethylcyclopropylmethanamine

Chemical Profile of rac-(1R,3R)-3-(4-tert-butylphenyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2227695-18-1)

rac-(1R,3R)-3-(4-tert-butylphenyl)-2,2-dimethylcyclopropylmethanamine, identified by its Chemical Abstracts Service (CAS) number 2227695-18-1, is a complex organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of structures that exhibit intriguing stereochemical features, which are critical for its potential biological activity. The presence of a cyclopropyl ring appended with a tertiary amine functionality, coupled with a bulky 4-tert-butylphenyl substituent, suggests a unique set of physicochemical properties that make it a promising candidate for further investigation.

The stereochemistry of rac-(1R,3R)-3-(4-tert-butylphenyl)-2,2-dimethylcyclopropylmethanamine is particularly noteworthy. The (1R,3R) configuration implies that the molecule exists as a racemic mixture of two enantiomers, each with distinct spatial arrangements. This chirality can have profound implications on the compound's interaction with biological targets, such as enzymes and receptors. In recent years, there has been a growing emphasis on the development of enantiopure compounds in drug discovery due to their improved efficacy and reduced side effects. Therefore, understanding the stereochemical landscape of this molecule is essential for optimizing its pharmacological profile.

The 4-tert-butylphenyl moiety in the structure contributes to the steric bulk and lipophilicity of the compound. This type of substituent is often employed in medicinal chemistry to modulate binding affinity and metabolic stability. The tert-butyl group provides a strong electron-withdrawing effect through hyperconjugation and inductive effects, which can influence the electronic properties of the aromatic ring. Additionally, the phenyl ring itself is a well-known pharmacophore in many bioactive molecules, capable of engaging in π-stacking interactions and hydrophobic effects with biological targets.

The 2,2-dimethylcyclopropyl group further enhances the molecular complexity and rigidity of rac-(1R,3R)-3-(4-tert-butylphenyl)-2,2-dimethylcyclopropylmethanamine. This structural feature can prevent unwanted conformational flexibility, which might otherwise reduce binding affinity or lead to off-target interactions. The cyclopropyl ring is particularly interesting because it introduces a high degree of strain into the molecule, which can be exploited to enhance reactivity or stabilize specific conformations. Such strained systems are often found in natural products and have been leveraged in synthetic chemistry to achieve unique biological activities.

In the context of current research trends, rac-(1R,3R)-3-(4-tert-butylphenyl)-2,2-dimethylcyclopropylmethanamine aligns with several key areas of interest in drug discovery. One such area is the exploration of non-traditional scaffolds that can provide novel mechanisms of action. The cyclopropylamine core presents an opportunity to develop compounds that differ from conventional drug structures, potentially offering advantages in terms of selectivity and resistance profiles. Another important trend is the integration of computational methods to predict and optimize molecular properties early in the discovery process. Advanced computational techniques can help rationalize structural features and guide synthetic strategies for this type of compound.

Recent studies have highlighted the importance of understanding how structural modifications influence molecular interactions at a molecular level. For instance, computational modeling has been used to explore how the 4-tert-butylphenyl group affects binding affinity to hypothetical biological targets. These studies often involve molecular dynamics simulations and quantum mechanical calculations to elucidate detailed mechanistic insights. Such approaches are becoming increasingly sophisticated, allowing researchers to predict not only binding affinities but also kinetic parameters and metabolic stability.

The synthesis of rac-(1R,3R)-3-(4-tert-butylphenyl)-2,2-dimethylcyclopropylmethanamine presents its own set of challenges due to its complex stereochemistry and strained ring system. Traditional synthetic routes may require careful optimization to ensure high enantiomeric purity and yield. Advances in asymmetric synthesis have provided new tools for constructing chiral centers efficiently. For example, catalytic asymmetric hydrogenation or enzymatic resolutions could be employed to achieve the desired stereochemical configuration without resorting to laborious chiral auxiliary-based methods.

The potential applications of this compound are broad and span multiple therapeutic areas. Given its structural complexity and unique physicochemical properties, it may find utility as an intermediate in more complex drug candidates or as a lead compound for further optimization. The presence of both lipophilic and polar functional groups suggests that it could interact with both hydrophobic pockets and polar residues in biological targets. This dual nature makes it an attractive scaffold for designing molecules with enhanced solubility and bioavailability.

In conclusion,rac-(1R,3R)-3-(4-tert-butylphenyl)-2,2-dimethylcyclopropylmethanamine (CAS No. 2227695-18-1) represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique stereochemistry,4-tert-butylpheny,l,2,methylcyclopropy,and overall architecture make it a promising candidate for further exploration in pharmaceutical research. As computational methods continue to advance,this compound will likely become an important tool for understanding structure-function relationships at a molecular level,driving innovation in drug discovery efforts worldwide.